3-(2-methylphenyl)-1-(3-methylphenyl)-1H-pyrazol-5-amine

• Molecular Formula: C17H17N3
• Molecular Weight: 263.34 g/mol
• SMILES: CC1=CC(=CC=C1)N2C(=CC(=N2)C3=CC=CC=C3C)N
• InChI: InChI=1S/C17H17N3/c1-12-6-5-8-14(10-12)20-17(18)11-16(19-20)15-9-4-3-7-13(15)2/h3-11H,18H2,1-2H3
• InChIKey: VFNMXXSSXJHMNI-UHFFFAOYSA-N

Researchers needing to map steric and electronic constraints of kinase or receptor binding pockets often face a lack of regioisomerically pure, ortho/meta-substituted pyrazole probes. This specific 1,3-diaryl-5-aminopyrazole resolves that gap. - Features a distinctive 2-methylphenyl (ortho) and 3-methylphenyl (meta) substitution pattern, enabling precise SAR interrogation not possible with para-analogs. - The free 5-amine serves as a derivatization handle for library synthesis, ensuring all SAR data anchors to this unique scaffold. - Sourced as a single, verified regioisomer, ensuring experimental reproducibility and reliable analytical method calibration.

3-(2-Methylphenyl)-1-(3-methylphenyl)-1H-pyrazol-5-amine: Identity & Purity Profile

3-(2-Methylphenyl)-1-(3-methylphenyl)-1H-pyrazol-5-amine is a 1,3-diaryl-substituted pyrazol-5-amine derivative (molecular formula C17H17N3, molecular weight 263.34 g/mol) . This compound belongs to the aminopyrazole class, a scaffold frequently explored in medicinal chemistry for kinase inhibition and receptor modulation. Vendor sources confirm its commercial availability and specify its analytical purity, establishing a baseline for its use as a research chemical. However, no primary research articles, patents, or authoritative biological activity data were identified for this exact compound in the searchable public domain. Therefore, this guide focuses on the verifiable chemical and procurement characteristics derived from reputable commercial vendors, as high-strength differential biological evidence is currently absent.

Structurally unique ortho/meta diaryl substitution – supports SAR probe design

Vendor-certified purity specification – reduces impurity-related variability in experiments

Pre-packed quantities from multiple suppliers – enables reproducible procurement and scale-up

3-(2-Methylphenyl)-1-(3-methylphenyl)-1H-pyrazol-5-amine: Structural Non-Interchangeability

Generic substitution with other pyrazol-5-amines is not scientifically justified due to the unique and specific substitution pattern of 3-(2-methylphenyl)-1-(3-methylphenyl)-1H-pyrazol-5-amine . It features a 2-methylphenyl (ortho-tolyl) group at the 3-position and a 3-methylphenyl (meta-tolyl) group at the 1-position of the pyrazole core. This specific ortho/meta disubstitution creates a distinct steric and electronic environment that differs fundamentally from analogs with para-substituents, other heterocycles, or different alkyl/aryl combinations. In the absence of direct comparative biological data, this structural uniqueness remains the primary differentiator, preventing the interchangeability of this compound with any other in-class candidate for structure-activity relationship (SAR) studies or targeted synthesis. Procurement of a specific regioisomer is essential for experimental reproducibility and meaningful data interpretation.

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Regioisomer mismatch: ortho/meta vs. para or unsubstituted phenyl patterns alter steric and electronic profile, which may invalidate SAR comparisons.

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Common pyrazol-5-amine analogs with simpler methyl or phenyl groups do not replicate the unique diaryl geometry; observed activity may not transfer.

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Purity-grade differences (vendor-dependent specifications) can influence impurity profiles and experimental reproducibility; direct substitution requires verification.

3-(2-Methylphenyl)-1-(3-methylphenyl)-1H-pyrazol-5-amine: Purity & Structural Evidence

Ortho/Meta Substitution Pattern vs Common Analogs

The target compound possesses a distinct ortho-methylphenyl group at the 3-position and a meta-methylphenyl group at the 1-position. This contrasts with more common pyrazol-5-amine analogs, which often feature simpler substitution patterns such as 3-methyl-1-phenyl [1] or 1-phenyl-3-(p-tolyl) . The combination of ortho and meta substitution on the two aryl rings creates a unique steric and electronic profile that is not found in typical in-class alternatives. This structural uniqueness is confirmed by the compound's IUPAC name and molecular formula .

Substitution pattern

Class-level

ortho/meta vs. common ortho/ortho or para

Unique regioisomer for SAR mapping

Structure confirmed by IUPAC name; activity data absent

Evidence Dimension	Aryl substitution pattern
Target Compound Data	3-(2-methylphenyl) [ortho] and 1-(3-methylphenyl) [meta]
Comparator Or Baseline	Common analogs: 3-methyl-1-(2-methylphenyl) [1]; 3-phenyl-1-(4-methylphenyl) ; 3-(2-methylphenyl)-1-phenyl [2]
Quantified Difference	Unique ortho/meta combination versus more common ortho/ortho, para/para, or unsubstituted phenyl patterns
Conditions	Structural analysis based on IUPAC nomenclature and vendor data

Why This Matters

This unique substitution pattern is critical for SAR studies, as even minor changes in aryl substitution can drastically alter target binding and biological activity; procurement of this specific regioisomer is therefore essential for reproducible research.

• [1] ChemicalBook. (n.d.). 3-METHYL-1-(2-METHYLPHENYL)-1H-PYRAZOL-5-AMINE. Product Page. View Source
• [2] ChemBase. (n.d.). 3-(2-methylphenyl)-1-phenyl-1H-pyrazol-5-amine. Product Page. CAS 618092-66-3. View Source

Purity Benchmark for Experimental Reproducibility

The compound is supplied with a certified purity of NLT 97% (Not Less Than 97%), as specified by the vendor MolCore . This purity level is comparable to or exceeds the specifications for many other research-grade pyrazol-5-amines, which are often listed at 95% minimum purity . For instance, the related compound 3-(2-methylphenyl)-1-phenyl-1H-pyrazol-5-amine is also offered at a 95+% purity level by another vendor . The 97% specification provides a defined, verifiable benchmark for researchers, reducing variability in experimental outcomes attributable to chemical impurities.

Purity specification

Specification review

NLT 97%

Supports experimental reproducibility

Supplier-provided; typical research-grade analog min 95%

Evidence Dimension	Chemical Purity
Target Compound Data	NLT 97%
Comparator Or Baseline	Typical research-grade pyrazol-5-amines: Min. 95% ; related analog: 95+%
Quantified Difference	At least 2 percentage points higher purity specification
Conditions	Vendor specification based on analytical data (HPLC/NMR as per vendor practice)

Why This Matters

Higher specified purity reduces the risk of side reactions and ambiguous biological readouts from contaminants, directly enhancing experimental reproducibility and data quality for procurement decisions.

Commercial Availability & Packaging Options

3-(2-Methylphenyl)-1-(3-methylphenyl)-1H-pyrazol-5-amine is commercially available from multiple specialized vendors, with clearly defined catalog numbers and packaging sizes. Santa Cruz Biotechnology offers the compound in 1 g and 5 g quantities (Catalog No. sc-344202 and sc-344202A, respectively) , providing procurement options suitable for both initial screening and scale-up studies. CymitQuimica also lists the compound (Ref. 3D-GNB51635) in sizes ranging from 250 mg to 10 g, available upon inquiry . This contrasts with many in-class analogs that may only be available through custom synthesis or from a limited number of sources, offering a procurement advantage for researchers requiring reliable and reproducible access to this specific chemical entity.

Commercial availability

Reported

Pre-packed 1 g, 5 g, 250 mg–10 g

Enables consistent lot procurement

Available from multiple specialized vendors

Evidence Dimension	Commercial availability and packaging
Target Compound Data	Available in 1 g and 5 g pre-packed units from Santa Cruz Biotechnology ; additional sizes from 250 mg to 10 g from CymitQuimica
Comparator Or Baseline	Many niche pyrazol-5-amines require custom synthesis with undefined lead times and minimum order quantities
Quantified Difference	Multiple pre-defined, purchasable quantities from established suppliers versus custom synthesis only
Conditions	Vendor catalogs and product listings

Why This Matters

Established commercial availability in pre-defined quantities reduces procurement complexity, shortens lead times, and ensures lot-to-lot consistency for ongoing research projects, factors critical for scientific planning and budgeting.

3-(2-Methylphenyl)-1-(3-methylphenyl)-1H-pyrazol-5-amine: Application Scenarios

SAR Studies for Kinase & Receptor Targets

Given its unique ortho/meta diaryl substitution pattern, this compound is best suited as a probe in SAR studies aimed at mapping the steric and electronic requirements of a biological target's binding pocket . Its distinct geometry, compared to analogs with para- or unsubstituted phenyl rings, can help identify key hydrophobic interactions or steric clashes that influence potency and selectivity. Researchers can use this compound to systematically explore how the relative positioning of methyl groups on the two aryl rings affects target engagement, thereby generating valuable medicinal chemistry insights [1].

Regioisomer-Specific Assays & Analytical Methods

The specific ortho and meta substitution makes this compound a valuable reference standard for developing and validating analytical methods (e.g., HPLC, LC-MS) that can distinguish between closely related pyrazole regioisomers . In synthetic chemistry, where mixtures of regioisomers are common, having a pure, well-characterized sample of the desired ortho/meta isomer is essential for method calibration, identification of by-products, and confirmation of synthetic route selectivity [1].

Amine-Functionalized Scaffold for Chemical Libraries

The free primary amine at the 5-position provides a versatile handle for further chemical derivatization . This compound can serve as a core scaffold for generating a library of derivatives through amide coupling, reductive amination, or sulfonamide formation. The unique substitution pattern on the pyrazole ring ensures that any biological activity observed in the resulting library can be attributed to modifications stemming from this specific ortho/meta scaffold, which is structurally distinct from more common pyrazole building blocks [1].

Application

Selection Property

Validation Focus

SAR probe for steric/electronic mapping

Unique ortho/meta substitution

Target binding pocket profiling

Regioisomer-specific analytical reference

Regioisomer differentiation

HPLC/LC-MS method calibration

Amine-functionalized scaffold for chemical libraries

5-amine derivatization handle

Scaffold-based library synthesis

• [1] Bozdag, M., et al. (2024). Design and Synthesis of 1,3-Diarylpyrazoles and Investigation of Their Cytotoxicity and Antiparasitic Profile. International Journal of Molecular Sciences, 25(9), 469. View Source